Cas no 2321336-96-1 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide)
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((6-methylpyrimidin-4-yl)methyl)acrylamide
- (E)-3-(1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide
- (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide
-
- Inchi: 1S/C16H15N3O3/c1-11-6-13(19-9-18-11)8-17-16(20)5-3-12-2-4-14-15(7-12)22-10-21-14/h2-7,9H,8,10H2,1H3,(H,17,20)/b5-3+
- InChI Key: XKUDYCTXVZDBFY-HWKANZROSA-N
- SMILES: O1COC2C=CC(/C=C/C(NCC3C=C(C)N=CN=3)=O)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 415
- XLogP3: 2
- Topological Polar Surface Area: 73.3
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6496-0919-2μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-5μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-10μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-20μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-1mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-2mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-3mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-4mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-5mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6496-0919-10mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
2321336-96-1 | 10mg |
$79.0 | 2023-09-08 |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide
Compound CAS No. 2321336-96-1: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide
The compound with CAS No. 2321336-96-1, named (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzodioxole moiety and a pyrimidine ring system, both of which are known for their potential bioactivity and versatility in drug design.
Recent studies have highlighted the benzodioxole group as a promising scaffold for developing novel therapeutic agents. Its ability to act as a hydrogen bond donor and acceptor makes it an ideal component for enhancing the pharmacokinetic properties of molecules. Similarly, the pyrimidine ring system is well-documented for its role in various biological processes, including enzyme inhibition and receptor modulation.
The methylpropenamide group in this compound further enhances its functional diversity. This group contributes to the molecule's ability to interact with various biological targets, such as kinases and proteases. Recent research has demonstrated that compounds with similar structural features exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, making them strong candidates for anti-inflammatory drug development.
One of the most intriguing aspects of this compound is its stereochemistry. The (E) configuration at the double bond position plays a critical role in determining its bioavailability and target specificity. Advanced computational studies have revealed that this stereochemistry significantly influences the molecule's ability to penetrate cellular membranes and bind to its intended targets.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and stereoselective synthesis techniques. The use of microwave-assisted synthesis has been shown to improve reaction yields and reduce production times, making it more feasible for large-scale manufacturing.
Preclinical studies conducted on this compound have demonstrated remarkable results. In vitro assays have shown potent activity against several disease-related targets, including cancer-associated kinases and neurodegenerative disease-linked enzymes. Furthermore, preliminary animal studies suggest that this compound exhibits favorable pharmacokinetic profiles, with good absorption and minimal toxicity.
The integration of these findings underscores the potential of CAS No. 2321336-96-1 as a lead compound for developing innovative therapeutics. Its unique combination of structural features and functional groups positions it as a valuable asset in the pipeline of drug discovery programs targeting diverse therapeutic areas.
2321336-96-1 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(6-methylpyrimidin-4-yl)methylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)